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Introduction

L-malate, a dicarboxylic acid, is a key intermediate in the citric acid cycle (TCA cycle) and is
present in all living organisms.[1][2][3] Its quantification is crucial in various fields, including
food and beverage production (e.g., wine, beer, fruit juices), pharmaceuticals, and cosmetics.
[1][3][4] In winemaking, monitoring L-malate levels is essential during malolactic fermentation.
[1][5] This document provides a detailed protocol for the determination of L-malate
concentration using a spectrophotometric enzymatic assay.

Principle of the Assay

The quantification of L-malate is based on a specific enzymatic reaction. L-malate is oxidized
to oxaloacetate by the enzyme L-malate dehydrogenase (L-MDH). This reaction involves the
simultaneous reduction of nicotinamide adenine dinucleotide (NAD+) to NADH.[1][2][6]

The equilibrium of this reaction lies towards the reactants. To ensure the complete conversion
of L-malate, the product oxaloacetate is removed in a subsequent reaction catalyzed by
glutamate-oxaloacetate transaminase (GOT), also known as aspartate aminotransferase
(AST), in the presence of L-glutamate.[1][4][7]
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The amount of NADH produced is directly proportional to the initial amount of L-malate in the
sample. The concentration of L-malate can, therefore, be determined by measuring the
increase in absorbance at 340 nm, which is the absorption maximum of NADH.[1][6]

Alternatively, a colorimetric approach can be employed where the NADH produced reduces a
formazan dye (like MTT or WST), resulting in a colored product that can be measured at a
wavelength in the visible range (e.g., 450 nm or 565 nm).[8][9][10] This application note will
focus on the UV method measuring NADH at 340 nm.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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